Ethyl 2-aminoindolizine-1-carboxylate
Overview
Description
Ethyl 2-aminoindolizine-1-carboxylate is a chemical compound with the CAS Number: 2361645-62-5 . It has a molecular weight of 204.23 and its IUPAC name is ethyl 2-aminoindolizine-1-carboxylate . The compound is typically stored at a temperature of 4 degrees Celsius .
Synthesis Analysis
The synthesis of new pyrimido [5,4- a ]indolizines by reaction of 2-aminoindolizine-1-carbonitrile or ethyl 2-aminoindolizine-1-carboxylate with various electrophilic reagents has been described . The structure of the products was confirmed by their elemental analysis and IR, 1 H NMR, and mass spectra .Molecular Structure Analysis
The InChI code for Ethyl 2-aminoindolizine-1-carboxylate is 1S/C11H12N2O2/c1-2-15-11(14)10-8(12)7-13-6-4-3-5-9(10)13/h3-7H,2,12H2,1H3 . This code provides a specific representation of the molecular structure of the compound.Chemical Reactions Analysis
The synthesis of new pyrimido [5,4- a ]indolizines by reaction of 2-aminoindolizine-1-carbonitrile or ethyl 2-aminoindolizine-1-carboxylate with various electrophilic reagents is described . The structure of the products was confirmed by their elemental analysis and IR, 1 H NMR, and mass spectra .Physical And Chemical Properties Analysis
Ethyl 2-aminoindolizine-1-carboxylate has a molecular weight of 204.23 . It is typically stored at a temperature of 4 degrees Celsius . The compound is in powder form .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant in natural products and drugs . They play a crucial role in cell biology and have attracted increasing attention for the treatment of various disorders in the human body . Ethyl 2-aminoindolizine-1-carboxylate, being an indole derivative, could potentially be used in the synthesis of biologically active compounds .
Alkaloid Synthesis
Indoles are a key component in the synthesis of selected alkaloids . Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. They have a wide range of pharmacological activities and are used as medications and recreational drugs .
Material Science
In material science, indole derivatives are used in the development of new materials due to their unique chemical properties . Ethyl 2-aminoindolizine-1-carboxylate could potentially be used in this field .
Chemical Synthesis
Ethyl 2-aminoindolizine-1-carboxylate could be used as a starting material or intermediate in the synthesis of other complex molecules .
Chromatography
Indole derivatives are often used in chromatography, a laboratory technique for the separation of a mixture . Ethyl 2-aminoindolizine-1-carboxylate could potentially be used in this context .
Safety and Hazards
The safety information for Ethyl 2-aminoindolizine-1-carboxylate includes several hazard statements such as H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
Ethyl 2-aminoindolizine-1-carboxylate is a derivative of indole , a heterocyclic aromatic compound that has been found in many important synthetic drug molecules . Indole derivatives have been shown to bind with high affinity to multiple receptors , suggesting that Ethyl 2-aminoindolizine-1-carboxylate may also interact with various biological targets.
Mode of Action
The exact mode of action of Ethyl 2-aminoindolizine-1-carboxylate is currently unknown. Indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that Ethyl 2-aminoindolizine-1-carboxylate may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that Ethyl 2-aminoindolizine-1-carboxylate may influence multiple biochemical pathways
Result of Action
Given the diverse biological activities of indole derivatives , it is likely that Ethyl 2-aminoindolizine-1-carboxylate may have a wide range of molecular and cellular effects
properties
IUPAC Name |
ethyl 2-aminoindolizine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-2-15-11(14)10-8(12)7-13-6-4-3-5-9(10)13/h3-7H,2,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHTBIGMLTCRRNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C=CC=CN2C=C1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-aminoindolizine-1-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-N-[1-(2,5-dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]propanamide](/img/structure/B2813078.png)
![1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(2-chlorophenyl)urea](/img/structure/B2813083.png)
![4-Benzyl-1-[(4-chloronaphthalen-1-yl)sulfonyl]piperidine](/img/structure/B2813084.png)
![3-[(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazin-1-yl)carbonyl]-4,5,6,7-tetrahydro-1H-indazole](/img/structure/B2813095.png)
